Cas no 87294-24-4 (Benzenamine, 3-chloro-4-(2-methoxyphenoxy)-)

• Product Name: Benzenamine, 3-chloro-4-(2-methoxyphenoxy)-
• CAS No: 87294-24-4
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 657897
• PubChem ID: 17605532
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-(2-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(2-methoxyphenoxy)-
• 3-chloro-4-(2-methoxyphenoxy)aniline
• 87294-24-4
• AKOS000100261
• SCHEMBL6731188
• DTXSID90589738
• 3-CHLORO-4-(2-METHOXYPHENOXY)PHENYLAMINE

• Inchi： 1S/C13H12ClNO2/c1-16-12-4-2-3-5-13(12)17-11-7-6-9(15)8-10(11)14/h2-8H,15H2,1H3
• InChI Key： GPQVRPPIICBPTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1OC)N

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.5Ų